Cas no 2138979-88-9 (methyl 3-amino-3-1-(methylsulfanyl)cyclobutylpropanoate)

• Product Name: methyl 3-amino-3-1-(methylsulfanyl)cyclobutylpropanoate
• CAS No: 2138979-88-9
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 6266438
• PubChem ID: 165805611
• Update Time: 2025-10-31

methyl 3-amino-3-1-(methylsulfanyl)cyclobutylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-1-(methylsulfanyl)cyclobutylpropanoate
• EN300-1287094
• 2138979-88-9
• methyl 3-amino-3-[1-(methylsulfanyl)cyclobutyl]propanoate

• Inchi： 1S/C9H17NO2S/c1-12-8(11)6-7(10)9(13-2)4-3-5-9/h7H,3-6,10H2,1-2H3
• InChI Key： VFDPCMOQNKKSBS-UHFFFAOYSA-N
• SMILES： S(C)C1(C(CC(=O)OC)N)CCC1

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77.6Ų

Additional information on methyl 3-amino-3-1-(methylsulfanyl)cyclobutylpropanoate

Comprehensive Overview of Methyl 3-amino-3-(1-(methylsulfanyl)cyclobutyl)propanoate (CAS No. 2138979-88-9)

Methyl 3-amino-3-(1-(methylsulfanyl)cyclobutyl)propanoate, identified by its CAS number 2138979-88-9, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This ester derivative features a unique cyclobutyl ring modified with a methylsulfanyl group, combined with an amino and ester functionality. Its structural complexity makes it a valuable intermediate for synthesizing bioactive molecules, particularly in drug discovery programs targeting enzyme modulation and receptor binding.

The compound's molecular formula and weight are critical for researchers optimizing synthetic routes. Recent literature highlights its potential in developing small-molecule inhibitors, aligning with trends in personalized medicine and targeted therapies. Users frequently search for "synthesis of methyl 3-amino-3-(1-(methylsulfanyl)cyclobutyl)propanoate" or "applications of CAS 2138979-88-9," reflecting growing interest in its utility. Analytical techniques like HPLC and NMR are essential for quality control, as purity thresholds impact downstream applications.

Environmental and green chemistry considerations are increasingly relevant. Researchers explore solvent-free or catalytic methods to produce this compound, addressing sustainability concerns. The methylsulfanyl moiety's role in metabolic stability is another hot topic, with queries like "how does methylsulfanyl affect drug half-life?" trending in scientific forums. Computational chemists also model its 3D conformation to predict interactions with biological targets.

In material science, derivatives of methyl 3-amino-3-(1-(methylsulfanyl)cyclobutyl)propanoate show promise in polymeric coatings with enhanced adhesion. Patent databases reveal innovations leveraging its cyclobutyl scaffold for UV-resistant materials. SEO analytics indicate surges in searches for "cyclobutyl derivatives in materials science," underscoring cross-disciplinary appeal.

Storage and handling protocols emphasize stability under inert conditions, though it's not classified as hazardous. The compound's melting point and solubility data are frequently queried, aiding formulation scientists. As AI-assisted drug design advances, this molecule's structural fingerprints are archived in digital libraries for machine learning applications.

Future directions include exploring its chiral resolution for enantioselective synthesis, a niche searched as "enantiopure cyclobutyl amino esters." Collaborations between academia and industry aim to scale production while minimizing carbon footprint—a priority aligned with UN Sustainable Development Goals.